Cas no 96901-91-6 (Benzoyl chloride, 5-bromo-2,4-dimethoxy-)

• Product Name: Benzoyl chloride, 5-bromo-2,4-dimethoxy-
• CAS No: 96901-91-6
• MF: C₉H₈BrClO₃
• MW: 279.515021324158
• CID: 1987042
• PubChem ID: 13505098
• Update Time: 2025-04-21

Benzoyl chloride, 5-bromo-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 5-bromo-2,4-dimethoxy-
• 5-bromo-2,4-dimethoxybenzoyl chloride
• DTXSID30542488
• SCHEMBL3306117
• ZTSBCWZHJRAURK-UHFFFAOYSA-N
• 5-bromo-2,4-dimethoxybenzoic Acid Chloride
• DA-00098
• 96901-91-6

• Inchi： 1S/C9H8BrClO3/c1-13-7-4-8(14-2)6(10)3-5(7)9(11)12/h3-4H,1-2H3
• InChI Key： ZTSBCWZHJRAURK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)Cl)=C(C=C1OC)OC

Computed Properties

• Exact Mass: 277.93453g/mol
• Monoisotopic Mass: 277.93453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes